N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C19H18N2O5S2/c1-11(2)28(23,24)13-5-3-12(4-6-13)18(22)21-19-20-14-9-15-16(10-17(14)27-19)26-8-7-25-15/h3-6,9-11H,7-8H2,1-2H3,(H,20,21,22)
• InChI Key: FNZSPYSJHOTUIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=CC4=C(C=C3S2)OCCO4
• Molecular Formula: C19H18N2O5S2
• Molecular Weight: 418.5 g/mol

Description

N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H18N2O5S2 and its molecular weight is 418.48. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Characterization

The scientific research on compounds structurally related to N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(isopropylsulfonyl)benzamide has focused primarily on their synthesis, characterization, and evaluation for various biological activities. A key study involved the synthesis of novel heterocyclic compounds from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds exhibited high inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, comparable to sodium diclofenac, a standard drug (Abu‐Hashem et al., 2020).

Anticancer, Antimicrobial, and Anti-inflammatory Activities

Another significant area of research involves evaluating the anticancer, antimicrobial, and anti-inflammatory activities of these compounds. One study synthesized N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives, finding marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. Some compounds also demonstrated antimicrobial action, with attempts to correlate biological results with structural characteristics and physicochemical parameters (Zablotskaya et al., 2013).

Innovative Synthesis Methods

Research has also explored metal- and reagent-free methods for synthesizing benzothiazoles and thiazolopyridines, highlighting a TEMPO-catalyzed electrolytic C–H thiolation as a green and efficient approach (Qian et al., 2017). Such methodologies emphasize the importance of innovative synthesis techniques in discovering and characterizing new compounds with potential biological activities.

Evaluation in Drug Discovery

Further studies have evaluated specific benzothiazole derivatives for their potential in drug discovery, such as their role in inhibiting vascular endothelial growth factor receptor-2 (VEGFR-2), indicating their promise as selective and orally efficacious inhibitors (Borzilleri et al., 2006). This highlights the compound's potential applicability in cancer therapy by targeting specific pathways critical for tumor growth and metastasis.